
"Tert-butyl 2,5-dihydroxybenzoate" CAS number
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tert-butyl 2,5-dihydroxybenzoate

Cat. No.: B179827 Get Quote

In-Depth Technical Guide: Tert-butyl 2,5-
dihydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 2,5-dihydroxybenzoate,

also known as tert-butyl gentisate. Due to the limited availability of a dedicated CAS number in

publicly accessible databases, this document focuses on the fundamental properties of the

compound and outlines general synthetic approaches.

Core Compound Identification
While a specific CAS Registry Number for tert-butyl 2,5-dihydroxybenzoate is not readily

available in the searched databases, its existence is confirmed in scientific literature. This

compound is the tert-butyl ester of 2,5-dihydroxybenzoic acid (gentisic acid).

Identifier Value

Common Name tert-butyl 2,5-dihydroxybenzoate

Synonym tert-butyl gentisate

Molecular Formula C₁₁H₁₄O₄

Molecular Weight 210.23 g/mol
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Physicochemical Properties
Detailed experimental data on the physicochemical properties of tert-butyl 2,5-
dihydroxybenzoate is scarce. However, based on its chemical structure, the following

properties can be inferred:

Property Predicted Value/Information

Appearance Likely a solid at room temperature

Solubility

Expected to be soluble in organic solvents like

ethers, esters, and chlorinated hydrocarbons.

Limited solubility in water.

Reactivity

The phenolic hydroxyl groups may be

susceptible to oxidation. The ester linkage can

be hydrolyzed under acidic or basic conditions.

Experimental Protocols: Synthesis
A standard method for the synthesis of tert-butyl 2,5-dihydroxybenzoate involves the

esterification of 2,5-dihydroxybenzoic acid with a tert-butylating agent. A common and effective

method is the Steglich esterification.

Protocol: Steglich Esterification of 2,5-Dihydroxybenzoic Acid

Materials:

2,5-Dihydroxybenzoic acid

tert-Butanol

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Anhydrous dichloromethane (DCM) or a similar aprotic solvent

Sodium bicarbonate (NaHCO₃) solution (saturated)
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography elution

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2,5-dihydroxybenzoic acid and a catalytic amount of DMAP in anhydrous DCM.

Addition of Reagents: Add tert-butanol to the solution. In a separate container, dissolve DCC

in a small amount of anhydrous DCM.

Reaction Initiation: Slowly add the DCC solution to the reaction mixture at 0°C (ice bath).

Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

Filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

Wash the filtrate sequentially with saturated NaHCO₃ solution and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter to remove the drying agent and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by silica gel column chromatography using a

hexane/ethyl acetate gradient to yield pure tert-butyl 2,5-dihydroxybenzoate.

Logical Workflow for Synthesis and Purification:
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Synthesis and Purification Workflow

1. Dissolve 2,5-dihydroxybenzoic acid
and DMAP in anhydrous DCM

2. Add tert-butanol

3. Add DCC solution at 0°C

4. Stir at room temperature
(12-24h)

5. Filter to remove DCU

6. Wash with NaHCO3
and brine

7. Dry organic layer

8. Concentrate under
reduced pressure

9. Purify by column
chromatography

Pure tert-butyl
2,5-dihydroxybenzoate
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Caption: A flowchart illustrating the key steps in the synthesis and purification of tert-butyl 2,5-
dihydroxybenzoate.

Potential Signaling Pathway Involvement
While specific studies on the signaling pathways directly modulated by tert-butyl 2,5-
dihydroxybenzoate are limited, its parent compound, 2,5-dihydroxybenzoic acid (gentisic

acid), is known to possess antioxidant and anti-inflammatory properties. These activities are

often associated with the modulation of pathways involving oxidative stress and inflammatory

responses. The tert-butyl ester derivative may exhibit similar or enhanced activities due to

increased lipophilicity and cell membrane permeability.

Hypothesized Signaling Pathway Modulation:
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Caption: A diagram illustrating the potential modulation of key signaling pathways involved in

oxidative stress and inflammation by tert-butyl 2,5-dihydroxybenzoate.

This technical guide serves as a foundational resource for researchers and professionals

interested in tert-butyl 2,5-dihydroxybenzoate. Further experimental validation is necessary

to fully characterize its properties and biological activities.

To cite this document: BenchChem. ["Tert-butyl 2,5-dihydroxybenzoate" CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179827#tert-butyl-2-5-dihydroxybenzoate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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